(Z)-N-(4-chlorophenyl)-2-(3-(2-((4-chlorophenyl)amino)-2-oxoethyl)-2,4-dioxothiazolidin-5-ylidene)acetamide

• IUPAC Name: 2-[(5Z)-5-[2-(4-chloroanilino)-2-oxoethylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C19H13Cl2N3O4S/c20-11-1-5-13(6-2-11)22-16(25)9-15-18(27)24(19(28)29-15)10-17(26)23-14-7-3-12(21)4-8-14/h1-9H,10H2,(H,22,25)(H,23,26)/b15-9-
• InChI Key: ZUWZSCGLHMYWGP-DHDCSXOGSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CN2C(=O)C(=CC(=O)NC3=CC=C(C=C3)Cl)SC2=O)Cl
• Isomeric SMILES: C1=CC(=CC=C1NC(=O)CN2C(=O)/C(=C/C(=O)NC3=CC=C(C=C3)Cl)/SC2=O)Cl
• Molecular Formula: C19H13Cl2N3O4S
• Molecular Weight: 450.3 g/mol

Description

(Z)-N-(4-chlorophenyl)-2-(3-(2-((4-chlorophenyl)amino)-2-oxoethyl)-2,4-dioxothiazolidin-5-ylidene)acetamide is a useful research compound. Its molecular formula is C19H13Cl2N3O4S and its molecular weight is 450.29. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

Research has focused on the crystal structures of related (oxothiazolidin-2-ylidene)acetamides, providing insights into their chemical behavior and potential for further modification. The study of such crystal structures aids in understanding the molecular interactions and stability of similar compounds (Galushchinskiy et al., 2017).

Antioxidant Properties

A significant area of research has been the synthesis of novel compounds with antioxidant properties. One study reported the creation of novel 1,3,4-thia(oxa)diazole substituted 2-(2,4-dioxothiazolidine-5-ylidene)-acetamides, demonstrating notable antioxidant activity, comparable to that of ascorbic acid. This highlights the potential therapeutic applications of such compounds (Lelyukh et al., 2021).

Membrane Processes

Further research explored the synthesis of alkyl (3-oxo-2,3-dihydrothiophen-2-ylidene)- and (4-oxothiazolidin-5-ylidene)acetate derivatives, examining their complexing properties. These compounds have been utilized in membrane processes as sodium cation carriers, suggesting applications in separation technologies and potentially in drug delivery systems (Kosterina et al., 2004).

Anti-microbial and Anti-inflammatory Activity

Another area of interest is the synthesis of thiazolidinone and acetidinone derivatives to evaluate their antimicrobial activity. The creation of such compounds through reactions involving thoglycolic acid and chloroacetyl chloride has been reported, indicating potential applications in developing new antimicrobial agents (Mistry et al., 2009).